Cas no 3309-78-2 (O,O-diethyl S-prop-2-yn-1-yl phosphorothioate)
3309-78-2 structure
Product Name:O,O-diethyl S-prop-2-yn-1-yl phosphorothioate
CAS No:3309-78-2
MF:C7H13O3PS
MW:208.215081930161
CID:1460266
PubChem ID:76817
Update Time:2025-04-20
O,O-diethyl S-prop-2-yn-1-yl phosphorothioate Chemical and Physical Properties
Names and Identifiers
-
- O,O-diethyl S-prop-2-yn-1-yl phosphorothioate
- 2-Propyne-1-thiol, S-ester with o,o-diethyl phosphorothioate
- diethyl S-propargyl thiophosphate
- DTXSID50954721
- Monsanto CP-11549
- O,O-Diethyl S-(2-propynyl)phosphorothioate
- ENT 24,949
- Ethyl 2-propynyl phosphorothioate
- BRN 1909122
- Phosphorothioic acid, O,O-diethyl S-2-propynyl ester
- 3309-78-2
- O,O-diethyl S-(2-propynyl) thiophosphate
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- Inchi: 1S/C7H13O3PS/c1-4-7-12-11(8,9-5-2)10-6-3/h1H,5-7H2,2-3H3
- InChI Key: YWNBQUFJHSECNB-UHFFFAOYSA-N
- SMILES: S(CC#C)P(=O)(OCC)OCC
Computed Properties
- Exact Mass: 208.03239
- Monoisotopic Mass: 208.03230244g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 60.8Ų
Experimental Properties
- PSA: 35.53
O,O-diethyl S-prop-2-yn-1-yl phosphorothioate Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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